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Compound of Interest

Compound Name: 2-Nitroadamantane

Cat. No.: B056112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics
of 2-nitroadamantane. Due to the limited availability of direct experimental data for this
specific isomer, this document synthesizes computed data, information from related
compounds, and established principles of organic chemistry to offer a detailed profile. All
guantitative data is presented in structured tables, and experimental methodologies are
outlined based on established protocols for adamantane derivatives.

Core Physicochemical Properties

2-Nitroadamantane is a saturated polycyclic organic molecule with a nitro functional group
attached to a secondary carbon of the adamantane cage. Its physicochemical properties are
influenced by the rigid, lipophilic adamantane core and the polar nitro group.

Table 1: Physicochemical Properties of 2-Nitroadamantane
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Property Value Source
Molecular Formula C10H1s5NO2 PubChem
Molecular Weight 181.23 g/mol PubChem[1]
CAS Number 54564-31-7 PubChem[1]
XLogP3 (Computed) 2.4 PubChem[1]
Melting Point Data not available

Boiling Point Data not available

Expected to be soluble in
- ] Inferred from adamantane
Solubility nonpolar organic solvents and )
) properties[2]
poorly soluble in water.

pKa Data not available

Synthesis and Analysis

While a specific, detailed experimental protocol for the synthesis of 2-nitroadamantane is not
readily available in the reviewed literature, a plausible synthetic route involves the direct
nitration of adamantane or the oxidation of 2-aminoadamantane. The nitration of adamantane
often yields a mixture of 1- and 2-nitro isomers, requiring chromatographic separation.

Proposed Experimental Protocol: Synthesis via Nitration

This proposed protocol is based on established methods for the nitration of adamantane.
Materials:

Adamantane

Nitric acid (fuming)

Acetic anhydride

Dichloromethane

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2024/sc/d4sc01136h
https://pubs.rsc.org/en/content/articlehtml/2024/sc/d4sc01136h
https://pubs.rsc.org/en/content/articlehtml/2024/sc/d4sc01136h
https://en.wikipedia.org/wiki/Adamantane
https://www.benchchem.com/product/b056112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sodium bicarbonate (saturated solution)
Magnesium sulfate (anhydrous)
Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

Dissolve adamantane in a suitable solvent such as dichloromethane.
Cool the solution in an ice bath.

Slowly add a pre-mixed solution of fuming nitric acid and acetic anhydride to the cooled
adamantane solution with constant stirring.

Allow the reaction to proceed at a low temperature for a specified time, monitoring the
reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully quench the reaction by pouring it over ice and neutralizing with a
saturated solution of sodium bicarbonate.

Extract the product with dichloromethane.
Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.
Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product using silica gel column chromatography with a hexane/ethyl acetate
gradient to separate the 2-nitroadamantane isomer from the 1-nitroadamantane isomer and
any unreacted starting material.

Characterize the purified 2-nitroadamantane using spectroscopic methods (NMR, IR, MS).
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Proposed workflow for the synthesis of 2-nitroadamantane.
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Spectroscopic Data

Detailed experimental spectra for 2-nitroadamantane are not publicly available. The following

tables provide expected spectroscopic characteristics based on the known properties of

adamantane derivatives and general principles of spectroscopy.

Table 2: Predicted 'H NMR Spectral Data for 2-Nitroadamantane

Approximate Chemical

Proton Multiplicity )

Shift (6, ppm)
H-2 (CH-NO2) Multiplet 45-48
Bridgehead CH Multiplet 20-23
CH:2 Multiplet 1.7-2.0

Table 3: Predicted 13C NMR Spectral Data for 2-Nitroadamantane

Carbon Approximate Chemical Shift (8, ppm)
C-2 (CH-NO2) 85 - 90
Bridgehead CH 30 -38
CH2 28 - 35

Table 4: Predicted IR Spectral Data for 2-Nitroadamantane

Approximate Wavenumber

Functional Group Vibration
(cm™)
C-H (adamantane) Stretching 2850 - 2950
NO:2 Asymmetric Stretch 1540 - 1560
NO:2 Symmetric Stretch 1370 - 1390
C-N Stretching 850 - 880
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Mass Spectrometry: The electron ionization mass spectrum of 2-nitroadamantane is expected
to show a molecular ion peak (M*) at m/z = 181. Key fragmentation pathways would likely
involve the loss of the nitro group (NO2z, 46 Da) to give a fragment at m/z = 135, which would
be the adamantyl cation. Further fragmentation of the adamantane cage would also be
observed.

General Analytical Workflow
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Analytical workflow for 2-nitroadamantane characterization.

Potential Biological Activity and Signaling Pathways

While there is no direct biological data for 2-nitroadamantane, many adamantane derivatives
exhibit significant neurological activity. Notably, memantine, an aminoadamantane derivative, is
an uncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. It is plausible that
2-nitroadamantane could also interact with the NMDA receptor, potentially acting as a
neuroprotective agent.

Hypothetical Signaling Pathway: NMDA Receptor
Antagonism
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The following diagram illustrates a hypothetical mechanism by which 2-nitroadamantane, as a
potential NMDA receptor antagonist, could exert a neuroprotective effect by preventing
excessive calcium influx, a key event in excitotoxicity.
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Hypothetical neuroprotective action of 2-nitroadamantane.

This guide provides a foundational understanding of 2-nitroadamantane based on available
data and scientific principles. Further experimental investigation is required to definitively
determine its physicochemical properties and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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